Cas no 1049001-84-4 (8-bromo-Imidazo[1,2-c]pyrimidine)

• Product Name: 8-bromo-Imidazo[1,2-c]pyrimidine
• CAS No: 1049001-84-4
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD20527742
• CID: 1097466
• PubChem ID: 59435337
• Update Time: 2025-06-07

8-bromo-Imidazo[1,2-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-Imidazo[1,2-c]pyrimidine
• 8-bromoimidazo[1,2-c]pyrimidine
• SCHEMBL13229296
• SY325529
• CS-0514252
• A936329
• G61237
• 1049001-84-4
• MFCD20527742

• MDL： MFCD20527742
• Inchi： 1S/C6H4BrN3/c7-5-3-8-4-10-2-1-9-6(5)10/h1-4H
• InChI Key： FUJPXBMPYFYSER-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN2C=CN=C21

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 8-bromo-Imidazo[1,2-c]pyrimidine

8-Bromo-Imidazo[1,2-c]pyrimidine (CAS No. 1049001-84-4): An Overview of Its Structure, Properties, and Applications

8-Bromo-Imidazo[1,2-c]pyrimidine (CAS No. 1049001-84-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular formula of 8-bromo-Imidazo[1,2-c]pyrimidine is C₉H₇BrN₃, and its molecular weight is approximately 236.08 g/mol. The compound features a bromine atom at the 8-position of the imidazopyrimidine ring, which significantly influences its chemical reactivity and biological activity. The presence of the bromine substituent can enhance the compound's lipophilicity and improve its ability to cross biological membranes, making it a valuable scaffold for drug design.

In terms of physical properties, 8-bromo-Imidazo[1,2-c]pyrimidine is a solid at room temperature with a melting point ranging from 165°C to 167°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental protocols in both academic and industrial settings.

The synthesis of 8-bromo-Imidazo[1,2-c]pyrimidine has been extensively studied and can be achieved through several routes. One common method involves the reaction of 2-amino-5-bromopyrimidine with formamide in the presence of a suitable catalyst. This reaction proceeds via a condensation step followed by cyclization to form the imidazopyrimidine ring. Another approach involves the reaction of 5-bromopyrimidine-2,4-diamine with formaldehyde under acidic conditions. These synthetic methods provide researchers with flexible options to tailor the compound's properties for specific applications.

8-Bromo-Imidazo[1,2-c]pyrimidine has been investigated for its potential therapeutic applications in various diseases. Recent studies have highlighted its antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or pathways. Additionally, this compound has shown promise as an anticancer agent due to its ability to induce apoptosis in cancer cells and inhibit tumor growth. Preclinical studies have demonstrated its efficacy against various cancer cell lines, including those resistant to conventional chemotherapeutic agents.

Beyond its direct therapeutic applications, 8-bromo-Imidazo[1,2-c]pyrimidine serves as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activities. For instance, it can be used as a building block for the development of novel antiviral and anticancer drugs by introducing additional functional groups or modifying existing substituents. This flexibility makes it an attractive candidate for drug discovery programs aimed at addressing unmet medical needs.

In conclusion, 8-bromo-Imidazo[1,2-c]pyrimidine (CAS No. 1049001-84-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an ideal scaffold for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.